Cas no 852952-42-2 (4-[[2,6-Bis(trifluoromethyl)-4-pyridinyl]oxy]Benzenamine)

4-[[2,6-Bis(trifluoromethyl)-4-pyridinyl]oxy]Benzenamine structure
852952-42-2 structure
Product Name:4-[[2,6-Bis(trifluoromethyl)-4-pyridinyl]oxy]Benzenamine
CAS No:852952-42-2
MF:C13H8F6N2O
MW:322.205843925476
CID:2130197
Update Time:2023-08-04

4-[[2,6-Bis(trifluoromethyl)-4-pyridinyl]oxy]Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 4-[[2,6-bis(trifluoromethyl)-4-pyridinyl]oxy]Benzenamine
    • 4-[[2,6-Bis(trifluoromethyl)-4-pyridinyl]oxy]Benzenamine
    • Inchi: 1S/C13H8F6N2O/c14-12(15,16)10-5-9(6-11(21-10)13(17,18)19)22-8-3-1-7(20)2-4-8/h1-6H,20H2
    • InChI Key: XPMGLWSICAMTQM-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=C(C(F)(F)F)N=1)OC1C=CC(=CC=1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 343
  • XLogP3: 3.5
  • Topological Polar Surface Area: 48.1
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